![molecular formula C2HF3O2.H3N B213048 Ammonium trifluoroacetate CAS No. 3336-58-1](/img/structure/B213048.png)
Ammonium trifluoroacetate
Overview
Description
Ammonium trifluoroacetate, with the molecular formula C2H4F3NO2 and CAS number 3336-58-1 , is used as a catalyst in organic synthesis and as an additive in the mobile phase for chiral racemate separation .
Synthesis Analysis
While specific synthesis methods for this compound were not found in the search results, it’s known to be used in the synthesis of hexafluoro-2-aminopentan-4-one ligand and in tuning and calibrating new liquid chromatography/mass spectrometry systems .
Molecular Structure Analysis
The molecular structure of this compound consists of a trifluoroacetate anion and an ammonium cation . The exact mass is 131.01941286 g/mol .
Chemical Reactions Analysis
This compound is used in various chemical reactions. For instance, it’s used as an additive for elution of acids and bases from derivatized polysaccharide chiral stationary phases . It’s also involved in the instability of an amide bond with dilute trifluoroacetic acid (TFA) .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 131.05 g/mol . It forms crystals and has a melting point of 123-125 °C (lit.) . It has a topological polar surface area of 41.1 Ų .
Scientific Research Applications
Chemical Synthesis : Ammonium trifluoroacetate is used as an efficient catalyst for the synthesis of 2,4,5-triarylimidazoles, enabling high yields and short reaction times in a solvent-free environment (Wang, Liu, & Luo, 2010).
Analytical Chemistry : It assists in the elution of chiral acids and bases from derivatized polysaccharide stationary phases in high-performance liquid chromatography (HPLC), offering a versatile approach for resolving enantiomers of various racemates without a stationary-phase "memory effect" (Holder, Chen, & Madlinger, 2005).
Material Science : The electron spin resonance of γ‐irradiated single crystals of this compound has been studied, revealing insights into the properties and behaviors of radicals formed in this process (Srygley & Gordy, 1967).
Pharmaceuticals : A method using capillary electrophoresis combined with capacitively coupled contactless conductivity detection has been developed to determine traces of trifluoroacetic acid in synthetic or semi-synthetic drugs (El-attug, Lutumba, Hoogmartens, Adams, & Van Schepdael, 2010).
Crystallography : this compound is involved in the formation of mixed crystalline solids, such as [(NH4)1–x (H3O) x ]2[Yb6F8(O2CCF3)12(H2O)4]·4H2O, from ytterbium(II) trifluoroacetate, highlighting its role in the synthesis of complex crystal structures (Morsbach & Frank, 2022).
Mass Spectrometry : this compound is part of a method for accurate mass calibration in negative-ion direct analysis in real time mass spectrometry, highlighting its role in ensuring precise measurements (Gross, 2014).
Mechanism of Action
Target of Action
Ammonium trifluoroacetate primarily targets the respiratory system . It is used as a catalyst in organic synthesis and as an additive in the mobile phase for chiral racemate separation .
Mode of Action
It is known to be used in the synthesis of hexafluoro-2-aminopentan-4-one ligand . It also plays a role in tuning and calibrating new liquid chromatography/mass spectrometry systems .
Pharmacokinetics
It is known to be soluble in water , which may influence its bioavailability.
Result of Action
It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Action Environment
The action, efficacy, and stability of this compound can be influenced by environmental factors. It is sensitive to moisture and should be stored away from strong oxidizing agents, water, and moisture . It is recommended to be stored under dry inert gas .
Safety and Hazards
Ammonium trifluoroacetate should be handled with care. Avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye . It’s recommended to use personal protective equipment and ensure adequate ventilation . Some risk may be expected of corrosive and toxic decomposition products . Risk of formation of toxic pyrolysis products containing fluorine, gaseous hydrogen fluoride (HF), carbon oxides (CO, CO2), and nitrogen oxides (NOx) exists .
Properties
IUPAC Name |
azane;2,2,2-trifluoroacetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2HF3O2.H3N/c3-2(4,5)1(6)7;/h(H,6,7);1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCNIBOIOWCTRCL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(C(F)(F)F)O.N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H4F3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
131.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White crystals, soluble in water; [MSDSonline] | |
Record name | Ammonium trifluoroacetate | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/7966 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
3336-58-1 | |
Record name | Ammonium trifluoroacetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3336-58-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ammonium trifluoroacetate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=148335 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ammonium trifluoroacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.067 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
ANone: Ammonium trifluoroacetate has the molecular formula C2H4F3NO2 and a molecular weight of 143.06 g/mol.
ANone: Electron Spin Resonance (ESR) studies have been conducted on γ-irradiated single crystals of this compound, revealing information about the free radicals generated at different temperatures [].
ANone: this compound has demonstrated utility as a catalyst and solid support in the synthesis of 3,4-dihydropyrimidin-2(1H)-ones [], offering a simplified and economical approach. It also serves as an efficient catalyst in the synthesis of bis(indolyl)methanes from aromatic aldehydes and indole in acetonitrile [].
ANone: this compound plays a crucial role in regioselective Mannich condensation reactions. Using dimethyl(methylene)this compound in trifluoroacetic acid facilitates the synthesis of the more substituted aminoketone [, , ]. Conversely, employing di-isopropyl(methylene)ammonium perchlorate in acetonitrile leads to the less substituted aminoketone [].
ANone: Yes, this compound has been successfully employed in the synthesis of tetrahydropyridine derivatives, acting as a catalyst in a facile one-pot, solvent-free strategy []. This highlights its potential in developing environmentally friendly synthetic protocols.
ANone: this compound is a valuable additive in mobile phases for separating chiral acids and bases in chiral high-performance liquid chromatography (HPLC) []. Its versatility allows for the resolution of enantiomers on the same derivatized polysaccharide chiral columns without altering the mobile phase between analyses, leading to cost and time savings.
ANone: this compound serves as a component in commercially available tuning solutions for negative-ion Direct Analysis in Real Time Mass Spectrometry (DART-MS) []. It provides negative ions across a wide m/z range, facilitating accurate mass calibration.
ANone: While specific stability data might require further investigation, this compound's application as an additive in HPLC mobile phases suggests its stability in solutions containing organic solvents like acetonitrile [, , ].
ANone: Research on aqueous solutions containing this compound, among other similar ionic liquids, has revealed exothermic transitions unrelated to crystallization and significant structural changes upon cooling into a glassy state []. This highlights its influence on solution behavior at low temperatures.
ANone: Yes, quantum chemical calculations have been employed to elucidate the mechanism of primary amination reactions involving this compound and cyanamidyl/arylcyanamidyl radicals []. These studies provide valuable insights into reaction pathways and selectivity.
ANone: While specific SAR studies on this compound might be limited, research on amphiphilic perylene bisimides incorporating this compound as a salt highlights the importance of the cationic ammonium side chain for antifungal activity [].
ANone: Information regarding the environmental impact and degradation pathways of this compound is limited in the provided research. Further studies are required to assess its potential ecotoxicological effects and develop appropriate mitigation strategies.
ANone: Various analytical techniques, including HPLC, mass spectrometry, NMR, and computational chemistry tools, can be employed to investigate the properties and applications of this compound [, , , , ]. Access to these instruments and expertise in these analytical techniques are essential for efficient research.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.